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An In-Depth Technical Guide to the Discovery and Development of HMS-5552 (Sinogliatin/Dorzagliatin): A

Fourth-Generation Glucokinase Activator

Abstract
The management of Type 2 Diabetes Mellitus (T2DM) has long sought therapies that not only manage

hyperglycemia but also address the underlying pathophysiology of the disease, namely the progressive

decline in β-cell function and impaired glucose homeostasis. Glucokinase (GK), the principal glucose sensor

in pancreatic β-cells and hepatocytes, represents a prime therapeutic target. However, early-generation

glucokinase activators (GKAs) were beset by challenges, including a high risk of hypoglycemia,

hypertriglyceridemia, and a lack of sustained efficacy. This guide provides a comprehensive technical

overview of the discovery and development of HMS-5552 (Sinogliatin, marketed as Dorzagliatin), a fourth-

generation, dual-acting GKA. We will explore the strategic chemical design aimed at overcoming the

limitations of its predecessors, its unique mechanism of action in restoring glucose sensitivity, the rigorous

preclinical validation, and the multi-phase clinical journey that culminated in its approval as a first-in-class

therapeutic.

Introduction: The Glucokinase Conundrum and the Need for
a New Approach
Type 2 Diabetes is characterized by two primary defects: declining insulin secretion from pancreatic β-cells

and increased hepatic glucose output.[1] Glucokinase (GK) is uniquely positioned at the nexus of these

dysfunctions. In the pancreas, GK acts as the rate-limiting enzyme for glucose metabolism, triggering

glucose-stimulated insulin secretion (GSIS). In the liver, it facilitates the conversion of glucose to glycogen,

thereby controlling postprandial glucose levels and suppressing hepatic glucose output.[2][3]
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This dual role made GK an attractive target for a new class of oral antidiabetic agents—glucokinase

activators (GKAs). The therapeutic hypothesis was simple yet powerful: an allosteric activator of GK could

lower the threshold for insulin secretion and simultaneously enhance hepatic glucose uptake, offering a

comprehensive approach to glycemic control.[4] However, the first wave of GKAs, developed in the early

2000s, failed in clinical trials. These early compounds, while potent, tended to over-activate the enzyme,

disrupting the delicate physiological balance of glucose sensing. This led to significant safety concerns,

including an unacceptable risk of hypoglycemia, liver steatosis, and a loss of glucose-lowering durability over

time.[4][5]

The clinical setbacks underscored a critical lesson: to be successful, a GKA must not simply activate GK, but

must do so in a way that preserves its glucose-sensing function. This realization paved the way for a new

generation of GKAs, designed with a more sophisticated understanding of enzyme kinetics. HMS-5552

(Sinogliatin) emerged from this new paradigm, engineered to be a glucose-sensitive sensitizer rather than a

blunt activator.[6][7]

Part 1: Rational Design and Preclinical Discovery of HMS-
5552
Design Philosophy: Engineering a "Smarter" GKA
The discovery of HMS-5552 by Hua Medicine was guided by a core principle: recapitulating the natural

kinetic properties of the glucokinase enzyme to avoid the pitfalls of earlier compounds.[7] The research team

focused on developing a fourth-generation chemical scaffold that would allosterically stabilize the high-

affinity, active conformation of GK without locking it in that state, thereby allowing the enzyme's activity to

remain dependent on ambient glucose levels.[6][8] This approach was intended to minimize the risk of

hypoglycemia at low glucose concentrations and prevent the overstimulation that led to β-cell exhaustion and

loss of efficacy.

A key differentiator of the HMS-5552 program was the focus on creating a molecule with a clean metabolic

profile. Earlier GKAs were often hampered by the formation of unexpected human metabolites that impacted

safety and efficacy.[7] Preclinical screening demonstrated that HMS-5552 generates no major metabolites in

humans or in multiple animal species tested, leading to excellent correlations in

pharmacokinetic/pharmacodynamic (PK/PD) data between preclinical models and human subjects and

reducing the uncertainty for clinical development.[7]

Preclinical Efficacy in a T2DM Rat Model
The antidiabetic potential of HMS-5552 was validated in a rat model of T2DM induced by a high-fat diet and a

low dose of streptozotocin (STZ). This model mimics key features of human T2DM, including insulin
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resistance and impaired GK activity.[9] In a one-month study, oral administration of HMS-5552 demonstrated

significant, dose-dependent improvements in glucose metabolism.[9][10]

Key findings from these preclinical studies included:

Improved Glycemic Control: HMS-5552 treatment significantly lowered fasting plasma glucose (FPG) and

improved glucose tolerance during an oral glucose tolerance test (OGTT).[9]

Enhanced GK Activity: Western blot analysis of liver tissue confirmed that HMS-5552 treatment

significantly increased the expression of the GK protein compared to untreated diabetic rats.[10]

Improved Insulin Sensitivity: The treatment led to a significant decrease in fasting plasma insulin levels,

suggesting an improvement in insulin resistance.[9]

These results provided strong proof-of-concept that HMS-5552 could effectively address both insulin

resistance and impaired GK activity, the core defects in T2DM.[9]

Parameter
Diabetic Control
Group

HMS-5552 Low-
Dose (10 mg/kg)

HMS-5552 High-
Dose (30 mg/kg)

Outcome

Fasting Plasma

Glucose (FPG)
Elevated

Significantly

Decreased

Significantly

Decreased

Glucose-lowering

effect[10]

Oral Glucose

Tolerance Test

(OGTT)

Impaired
Significantly

Improved

Significantly

Improved

Improved glucose

disposal[9]

Fasting Plasma

Insulin (FINS)
Elevated

Significantly

Decreased

Significantly

Decreased

Improved insulin

sensitivity[9]

Hepatic GK Protein

Expression
Decreased

Significantly

Increased

Significantly

Increased

Target engagement

confirmed[10]

Part 2: Mechanism of Action: A Dual-Acting Glucose Sensor
Restorer
HMS-5552 is a dual-acting GKA, exerting its effects in both the pancreas and the liver to restore whole-body

glucose homeostasis.[11][12] It binds to an allosteric site on the GK enzyme, facilitating its activation and

enhancing its catalytic capacity in a glucose-dependent manner.[5][6] This mechanism effectively "repairs"

the impaired glucose-sensing function of GK observed in T2DM patients.[6]

Pancreatic and Hepatic Action

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5278194/
https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5278194/
https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5278194/
https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pubmed.ncbi.nlm.nih.gov/28191470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5278194/
https://www.medchemexpress.com/dorzagliatin.html
https://www.researchgate.net/publication/324836540_Dorzagliatin_HMS5552_a_Novel_Dual_Acting_Glucokinase_Activator_Improves_Glycemic_Control_and_Pancreatic_b-cell_Function_in_Patients_with_Type_2_Diabetes_A_28-day_Treatment_Study_Using_Biomarker-Guided
https://www.mdpi.com/1422-0067/25/1/571
https://www.huamedicine.com/En/dorzagliatin
https://www.huamedicine.com/En/dorzagliatin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the Pancreas: By sensitizing GK in β-cells, HMS-5552 lowers the glucose threshold for insulin secretion.

This restores the physiological, glucose-stimulated release of insulin, particularly the crucial first-phase

insulin response which is often blunted in T2DM.[3][6]

In the Liver: Activation of hepatic GK promotes the uptake of glucose from the blood and its conversion into

glycogen for storage. This action is most pronounced in the postprandial state when glucose levels are

high, effectively reducing glucose excursions after meals and lowering hepatic glucose output during

fasting periods.[1][3]

In the Gut: Emerging evidence indicates that HMS-5552 also improves the impaired glucose-stimulated

secretion of glucagon-like peptide-1 (GLP-1) in diabetic patients, establishing a triple-acting role in

restoring glucose homeostasis.[6][13]

This coordinated, multi-organ effect allows for robust glycemic control while minimizing the risk of

hypoglycemia, as the activation of GK by HMS-5552 remains conditional on the presence of glucose.

Signaling Pathway Diagram
The following diagram illustrates the central role of glucokinase in glucose homeostasis and the dual action

of HMS-5552.
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Caption: Dual mechanism of HMS-5552 on pancreatic and hepatic glucokinase.
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Part 3: The Clinical Development Journey
The clinical development of HMS-5552 was a systematic progression from initial human safety studies to

large-scale pivotal trials, designed to rigorously evaluate its safety, pharmacokinetics, and efficacy.

Pharmacokinetics and Metabolism
First-in-human, single ascending dose studies in healthy subjects revealed that HMS-5552 has predictable

and dose-proportional pharmacokinetics.[14]

Parameter
Value Range (5-50 mg single
dose)

Significance

Tmax (Time to peak concentration) 1.25 - 2.50 hours Rapid oral absorption[14]

t1/2 (Elimination half-life) 4.5 - 7.5 hours (single dose)
Suitable for once or twice-daily

dosing[14]

CL/f (Apparent Clearance) ~12 L/h
Consistent clearance across

doses[14]

AUC & Cmax Dose-proportional increase
Predictable exposure with

increasing dose[14]

Crucially, these studies confirmed the absence of major metabolites and no significant drug accumulation

with multiple dosing, reinforcing the clean PK profile observed in preclinical assessments.[7][14]

Phase I and II: Establishing Proof-of-Concept
Phase I Studies: Multiple Phase I trials in both healthy volunteers and T2DM patients established the

safety and tolerability of HMS-5552. These studies demonstrated robust, dose-proportional glucose-

lowering of both fasting and post-meal glucose with a very low risk of hypoglycemia.[7][15] A 4-week study

(Phase 1c) in T2DM patients showed a remarkable >1% reduction in HbA1c, a highly promising early sign

of efficacy.[15]

Phase II Monotherapy Trial (NCT02561338): This 12-week, randomized, double-blind, placebo-controlled

study in 258 T2DM patients in China was the first successful Phase II trial for a GKA.[16] The results were

a major milestone, demonstrating for the first time that a GKA could produce sustained glycemic control

without the safety and durability issues of its predecessors.[16][17]
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Treatment Group
Placebo-subtracted Change in
HbA1c from Baseline

Statistical Significance

75 mg Once Daily -0.2% Not specified

100 mg Once Daily -0.4% p < 0.01

50 mg Twice Daily -0.5% p < 0.001

75 mg Twice Daily -0.8% p < 0.001

(Data adapted from BioWorld report

on Phase II results)[16]

The trial also reported an excellent safety profile, with an incidence of mild hypoglycemia (5.4%) comparable

to placebo and other low-risk oral agents, and no adverse signals on liver enzymes or lipids.[16][17]

Phase III Pivotal Trials and Regulatory Approval
Building on the successful Phase II data, Hua Medicine launched two pivotal Phase III trials:

SEED Study (NCT03173371): A 52-week trial evaluating HMS-5552 as a monotherapy in drug-naïve

T2DM patients.[6]

DAWN Study (NCT03141073): A 52-week trial evaluating HMS-5552 as an add-on therapy in patients

inadequately controlled on metformin.[6][18]

Both trials met their primary efficacy endpoints, demonstrating significant and durable reductions in HbA1c

with a continued favorable safety and tolerability profile. Based on this robust data package, dorzagliatin

(trade name: HuaTangNing) received marketing approval from the China National Medical Products

Administration (NMPA) in September 2022 for use as both a monotherapy and as an add-on to metformin.

[19] This marked the world's first approval for a GKA, nearly a decade after a new oral mechanism of action

for T2DM was last introduced.[19]

Clinical Development Workflow Diagram
Caption: The clinical development pathway of HMS-5552 (Sinogliatin).

Part 4: Methodologies & Protocols
To ensure scientific integrity and reproducibility, the development of HMS-5552 relied on validated

experimental systems. Below are representative protocols for key assays.
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Protocol 1: In Vitro Glucokinase Activation Assay
Objective: To determine the effect of a test compound (e.g., HMS-5552) on the enzymatic activity of

recombinant human glucokinase. This assay quantifies the compound's potency (EC50) and maximum

activation.

Principle: This is a coupled-enzyme assay. GK phosphorylates glucose to glucose-6-phosphate (G6P). The

enzyme glucose-6-phosphate dehydrogenase (G6PDH) then uses G6P as a substrate to reduce NADP+ to

NADPH, which can be measured spectrophotometrically by the increase in absorbance at 340 nm.

Step-by-Step Methodology:

Reagent Preparation:

Assay Buffer: 25 mM HEPES, pH 7.4, 25 mM KCl, 5 mM MgCl2, 1 mM DTT.

Substrate/Cofactor Mix: Prepare a 2X solution in Assay Buffer containing 10 mM Glucose, 2 mM ATP,

and 2 mM NADP+.

Enzyme Mix: Prepare a 2X solution in Assay Buffer containing recombinant human Glucokinase (e.g.,

20 nM) and G6PDH (e.g., 2 U/mL).

Test Compound: Prepare serial dilutions of HMS-5552 in DMSO, then dilute further in Assay Buffer to

achieve the final desired concentrations. Include a DMSO-only control.

Assay Procedure (96-well plate format):

Add 25 µL of test compound dilution or control to appropriate wells.

Add 25 µL of the Substrate/Cofactor Mix to all wells.

Pre-incubate the plate at 37°C for 10 minutes.

Initiate the reaction by adding 50 µL of the pre-warmed Enzyme Mix to all wells.

Immediately place the plate in a microplate reader capable of kinetic measurements at 37°C.

Data Acquisition and Analysis:

Measure the absorbance at 340 nm every 60 seconds for 30 minutes.

Calculate the reaction rate (V, change in absorbance per minute) for each well from the linear portion of

the kinetic curve.
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Plot the reaction rate against the log of the test compound concentration.

Fit the data to a four-parameter logistic equation to determine the EC50 (concentration for 50% maximal

activation) and Emax (maximum activation).

Self-Validation System:

Positive Control: A known GKA is run in parallel to confirm assay performance.

Negative Control: DMSO-only wells establish the basal enzyme activity.

No-Enzyme Control: Wells without GK are included to control for background signal.

Protocol 2: Oral Glucose Tolerance Test (OGTT) in a T2DM
Animal Model
Objective: To evaluate the in vivo efficacy of HMS-5552 on improving glucose disposal following an oral

glucose challenge in diabetic rats.

Step-by-Step Methodology:

Animal Acclimatization and Dosing:

Use male Sprague-Dawley rats with STZ-induced T2DM as described previously.[9]

Fast the animals overnight (approx. 12-14 hours) with free access to water.

Administer the test compound (HMS-5552, e.g., 10 or 30 mg/kg) or vehicle (e.g., 0.5% CMC) via oral

gavage.

Glucose Challenge and Blood Sampling:

60 minutes post-drug administration, take a baseline blood sample (t=0) from the tail vein.

Immediately administer a glucose solution (e.g., 2 g/kg) via oral gavage.

Collect subsequent blood samples at 15, 30, 60, 90, and 120 minutes post-glucose challenge.

Blood Glucose Measurement:

Measure blood glucose concentration in each sample using a calibrated glucometer.

Data Analysis:
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Plot the mean blood glucose concentration versus time for each treatment group.

Calculate the Area Under the Curve (AUC) for the glucose excursion (AUCglucose 0-120 min) for each

animal.

Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to compare the AUC values of the

HMS-5552 treated groups to the vehicle control group. A significant reduction in AUC indicates improved

glucose tolerance.

Self-Validation System:

Vehicle Control Group: Establishes the baseline glucose intolerance of the diabetic model.

Positive Control Group: A group treated with a known antidiabetic agent (e.g., metformin) can be

included to validate the model's responsiveness.

Non-Diabetic Control Group: An untreated, healthy group can be run to show the target physiological

response.

Conclusion
The successful development of HMS-5552 (Sinogliatin/Dorzagliatin) represents a landmark achievement in

diabetes research, validating glucokinase as a therapeutic target after years of setbacks. Its journey from a

rationally designed molecule to a first-in-class approved drug was built on a deep understanding of enzyme

kinetics and a commitment to overcoming the specific challenges that caused earlier GKAs to fail. By acting

as a glucose-sensitive "restorer" of GK function rather than a simple activator, HMS-5552 offers a novel,

physiological approach to T2DM management. It effectively improves glycemic control and β-cell function

with a low intrinsic risk of hypoglycemia, holding the potential to alter the course of disease progression. The

story of Sinogliatin serves as a powerful case study in persistence, rational drug design, and the translation

of complex biological understanding into a tangible therapeutic benefit for patients.

References
Glucokinase Activators for Type 2 Diabetes: Challenges and Future Developments. - SciSpace. [URL:
https://www.x-mol.com/paper/1241940902890561536]
Functional and Mechanistic Explanation for the Unique Clinical Success of the Glucokinase Activator
Dorzagliatin in the Treatment of Type 2 Diabetes. [URL: https://diabetesjournals.
New-Generation Glucokinase Activators: Potential Game-Changers in Type 2 Diabetes Treatment - MDPI.
[URL: https://www.mdpi.com/1422-0067/25/1/529]
Glucokinase activators and imeglimin: new weaponry in the armamentarium against type 2 diabetes. [URL:
https://drc.bmj.com/content/12/3/e003923]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b13396442/docs?utm_src=pdf-body#discovery-and-development-of-hms-5552-sinogliatin
https://www.benchchem.com/product/b13396442/docs?utm_src=pdf-body#discovery-and-development-of-hms-5552-sinogliatin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class
Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State
Concentration-Mean Residence Time Methods - PubMed. [URL:
https://pubmed.ncbi.nlm.nih.gov/29626326/]
Glucokinase Activators for Type 2 Diabetes: Challenges and Future Developments - PubMed. [URL:
https://pubmed.ncbi.nlm.nih.gov/32294902/]
Dorzagliatin -Hua Medicine. [URL: https://www.huamedicine.com/en/col.jsp?id=105]
Hua reports promising phase II results of glucokinase activator HMS-5552 - | BioWorld. [URL:
https://www.bioworld.
Dorzagliatin (HMS5552) | Glucokinase Activator - MedchemExpress.com. [URL:
https://www.medchemexpress.
Hua Medicine Announces Positive Phase 1b Results in Diabetes With 4th-Generation Glucokinase
Activator, Shows Robust 24-Hour Glucose Control. [URL: https://www.biospace.com/article/releases/hua-
medicine-announces-positive-phase-1b-results-in-diabetes-with-4th-generation-glucokinase-activator-
shows-robust-24-hour-glucose-control-/]
What is Dorzagliatin used for? - Patsnap Synapse. [URL: https://synapse.patsnap.
Dorzagliatin (HMS5552), a Novel Dual Acting Glucokinase Activator, Improves Glycemic Control and
Pancreatic β-cell Function in Patients with Type 2 Diabetes: A 28-day Treatment Study Using Biomarker-
Guided Patient Selection | Request PDF - ResearchGate. [URL: https://www.researchgate.
Development of a Physiologically Based Pharmacokinetic Model for Sinogliatin, a First-in-Class
Glucokinase Activator, by Integrating Allometric Scaling, In Vitro to In Vivo Exploration and Steady-State
Concentration–Mean Residence Time Methods. [URL: https://www.huamedicine.com/en/p.jsp?
id=61&news=23]
Effects of a Novel Glucokinase Activator, HMS5552, on Glucose Metabolism in a Rat Model of Type 2
Diabetes Mellitus - Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Effects-of-a-Novel-
Glucokinase-Activator%2C-on-in-a-Wang-Li/81c8b320e8b233a7587823521b33946ca1557d19]
Dorzagliatin (HMS5552), a novel dual-acting glucokinase activator, improves glycaemic control and
pancreatic β-cell function in patients with type 2 diabetes - PubMed. [URL:
https://pubmed.ncbi.nlm.nih.gov/29707866/]
Safety, tolerability, pharmacokinetics, and pharmacodynamics of novel glucokinase activator HMS5552:
results from a first-in-human single ascending dose study - Dove Medical Press. [URL:
https://www.dovepress.com/safety-tolerability-pharmacokinetics-and-pharmacodynamics-of-novel-gl-peer-
reviewed-fulltext-article-DDDT]
Dorzagliatin (HMS-5552, HMS5552) | Glucokinase (GK) activator - Probechem. [URL:
https://www.probechem.com/product/60040.html]
Effects of a Novel Glucokinase Activator, HMS5552, on Glucose Metabolism in a Rat Model of Type 2
Diabetes Mellitus - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/28191470/]
Hua Medicine's GKA Diabetes Drug Demonstrates High Efficacy in 4-Week Phase 1c Trial. [URL:
https://www.biospace.com/article/releases/hua-medicine-s-gka-diabetes-drug-demonstrates-high-efficacy-
in-4-week-phase-1c-trial-/]
117-LB: Glucokinase Activator Dorzagliatin (HMS5552) Regulates GLP-1 Release in T2D Patients and Is
Synergistic with Sitagliptin and Empagliflozin in Optimizing Beta-Cell Function - ResearchGate. [URL:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b13396442/docs?utm_src=pdf-body#discovery-and-development-of-hms-5552-sinogliatin
https://www.benchchem.com/product/b13396442/docs?utm_src=pdf-body#discovery-and-development-of-hms-5552-sinogliatin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


https://www.researchgate.net/publication/352003848_117-
LB_Glucokinase_Activator_Dorzagliatin_HMS5552_Regulates_GLP-
1_Release_in_T2D_Patients_and_Is_Synergistic_with_Sitagliptin_and_Empagliflozin_in_Optimizing_Beta-
Cell_Function]
117-LB: Glucokinase Activator Dorzagliatin (HMS5552) Regulates GLP-1 Release in T2D Patients and Is
Synergistic with Sitagliptin and Empagliflozin in Optimizing Beta-Cell Function - American Diabetes
Association. [URL: https://diabetesjournals.
Dorzagliatin | CAS#1191995-00-2 | Glucokinase Activator - MedKoo Biosciences. [URL:
https://www.medkoo.com/products/29496]
Long-term Efficacy and Safety of HMS5552 add-on to Metformin in T2DM Subjects - ClinicalTrials.gov.
[URL: https://clinicaltrials.gov/study/NCT03141073]
Dorzagliatin | Glucokinase - TargetMol. [URL: https://www.targetmol.
Hua Medicine Announces First-Ever Successful Phase 2 Monotherapy Trial for New Class of Diabetes
Drug - FirstWord Pharma. [URL: https://firstwordpharma.com/story/4249053]
China Approves World's First Novel T2 Diabetes Drug in Nearly a Decade | NAVLIN DAILY. [URL:
https://www.navlindaily.com/article/91516]
ClinicalTrials.gov. [URL: https://clinicaltrials.gov/]
Effects of a Novel Glucokinase Activator, HMS5552, on Glucose Metabolism in a Rat Model of Type 2
Diabetes Mellitus - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5278194/]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scispace.com [scispace.com]

2. Glucokinase Activators for Type 2 Diabetes: Challenges and Future Developments - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. What is Dorzagliatin used for? [synapse.patsnap.com]

4. drc.bmj.com [drc.bmj.com]

5. mdpi.com [mdpi.com]

6. Dorzagliatin -Hua Medicine [huamedicine.com]

7. Hua Medicine Announces Positive Phase 1b Results in Diabetes With 4th-Generation Glucokinase
Activator, Shows Robust 24-Hour Glucose Control-Company News-Hua Medicine [huamedicine.com]

8. diabetesjournals.org [diabetesjournals.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b13396442?utm_src=pdf-custom-synthesis#bc-rfq
https://scispace.com/pdf/glucokinase-activators-for-type-2-diabetes-challenges-and-42rdte3g6m.pdf
https://pubmed.ncbi.nlm.nih.gov/32162273/
https://pubmed.ncbi.nlm.nih.gov/32162273/
https://synapse.patsnap.com/article/what-is-dorzagliatin-used-for
https://drc.bmj.com/content/12/4/e004291
https://www.mdpi.com/1422-0067/25/1/571
https://www.huamedicine.com/En/dorzagliatin
https://www.huamedicine.com/En/news-164
https://www.huamedicine.com/En/news-164
https://diabetesjournals.org/diabetes/article/74/8/1374/158182/Functional-and-Mechanistic-Explanation-for-the
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Effects of a Novel Glucokinase Activator, HMS5552, on Glucose Metabolism in a Rat Model of Type 2
Diabetes Mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Effects of a Novel Glucokinase Activator, HMS5552, on Glucose Metabolism in a Rat Model of Type 2
Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]

11. medchemexpress.com [medchemexpress.com]

12. researchgate.net [researchgate.net]

13. diabetesjournals.org [diabetesjournals.org]

14. dovepress.com [dovepress.com]

15. firstwordpharma.com [firstwordpharma.com]

16. | BioWorld [bioworld.com]

17. firstwordpharma.com [firstwordpharma.com]

18. ClinicalTrials.gov [clinicaltrials.gov]

19. NAVLIN DAILY [navlindaily.com]

To cite this document: BenchChem. [Discovery and development of HMS-5552 (Sinogliatin)]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b13396442/docs#discovery-and-
development-of-hms-5552-sinogliatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?
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